Cas no 821787-32-0 (Naphtho[1,2-b]furan-3-acetic acid, ethyl ester)

Naphtho[1,2-b]furan-3-acetic acid, ethyl ester structure
821787-32-0 structure
Product Name:Naphtho[1,2-b]furan-3-acetic acid, ethyl ester
CAS No:821787-32-0
MF:C16H14O3
MW:254.280564785004
CID:696738
PubChem ID:69455062
Update Time:2025-04-19

Naphtho[1,2-b]furan-3-acetic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]furan-3-acetic acid, ethyl ester
    • ethyl 2-benzo[g][1]benzofuran-3-ylacetate
    • 821787-32-0
    • ORMONNMPUGLWTC-UHFFFAOYSA-N
    • Ethyl (naphtho[1,2-b]furan-3-yl)acetate
    • DTXSID90740589
    • naphtho[1,2-b]furan-3-yl-acetic acid ethyl ester
    • SCHEMBL5473553
    • Inchi: 1S/C16H14O3/c1-2-18-15(17)9-12-10-19-16-13-6-4-3-5-11(13)7-8-14(12)16/h3-8,10H,2,9H2,1H3
    • InChI Key: ORMONNMPUGLWTC-UHFFFAOYSA-N
    • SMILES: O1C=C(CC(=O)OCC)C2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 254.094294304g/mol
  • Monoisotopic Mass: 254.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 39.4Ų
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